Cas no 853728-07-1 (Propanenitrile, 2-methyl-3-[methyl(phenylmethyl)amino]-)

• Product Name: Propanenitrile, 2-methyl-3-[methyl(phenylmethyl)amino]-
• CAS No: 853728-07-1
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 1836906
• Update Time: 2024-11-19

Propanenitrile, 2-methyl-3-[methyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-methyl-3-[methyl(phenylmethyl)amino]-

• Inchi： 1S/C12H16N2/c1-11(8-13)9-14(2)10-12-6-4-3-5-7-12/h3-7,11H,9-10H2,1-2H3
• InChI Key： STLKLEHASZYLKI-UHFFFAOYSA-N
• SMILES： C(#N)C(C)CN(C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 188.131
• Monoisotopic Mass: 188.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 309.5±17.0 °C(Predicted)
• pka: 7.32±0.50(Predicted)